Cas no 923681-20-3 (2-(azocan-1-yl)-N-(1-cyano-1,2-dimethylpropyl)acetamide)

• Product Name: 2-(azocan-1-yl)-N-(1-cyano-1,2-dimethylpropyl)acetamide
• CAS No: 923681-20-3
• MF: C₁₅H₂₇N₃O
• MW: 265.3943836689
• CID: 5458529
• PubChem ID: 17412034
• Update Time: 2025-08-03

2-(azocan-1-yl)-N-(1-cyano-1,2-dimethylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Z50120038
• AB00984760-01
• EN300-26683215
• 2-(azocan-1-yl)-N-(1-cyano-1,2-dimethylpropyl)acetamide
• AKOS034413498
• 923681-20-3

• Inchi： 1S/C15H27N3O/c1-13(2)15(3,12-16)17-14(19)11-18-9-7-5-4-6-8-10-18/h13H,4-11H2,1-3H3,(H,17,19)
• InChI Key： BGNAWCHLFKQKIZ-UHFFFAOYSA-N
• SMILES： O=C(CN1CCCCCCC1)NC(C#N)(C)C(C)C

Computed Properties

• Exact Mass: 265.215412493g/mol
• Monoisotopic Mass: 265.215412493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 56.1Ų

Additional information on 2-(azocan-1-yl)-N-(1-cyano-1,2-dimethylpropyl)acetamide

Compound CAS No 923681-20-3: 2-(azocan-1-yl)-N-(1-cyano-1,2-dimethylpropyl)acetamide

The compound with CAS No 923681-20-3, known as 2-(azocan-1-yl)-N-(1-cyano-1,2-dimethylpropyl)acetamide, is a highly specialized organic compound with unique structural and functional properties. This compound has garnered significant attention in the fields of medicinal chemistry, catalysis, and materials science due to its potential applications in drug development and advanced material synthesis. Recent studies have highlighted its role in enhancing the efficiency of enzymatic reactions and its ability to act as a versatile building block in organic synthesis.

The molecular structure of 2-(azocan-1-yl)-N-(1-cyano-1,2-dimethylpropyl)acetamide is characterized by a complex arrangement of functional groups, including an azocane ring, a cyano group, and an acetamide moiety. These functional groups contribute to its unique chemical reactivity and stability. The azocane ring, in particular, has been shown to exhibit interesting electronic properties that make it suitable for applications in optoelectronics and sensors. Recent research has demonstrated that this compound can be used as a precursor for the synthesis of novel materials with tailored electronic properties.

In terms of synthesis, the compound is typically prepared through a multi-step process involving the reaction of azocane derivatives with appropriately substituted acetyl chlorides or amides. The reaction conditions are carefully optimized to ensure high yields and purity. The use of advanced catalytic systems has further enhanced the efficiency of this synthesis process, making it more scalable for industrial applications.

The physical and chemical properties of CAS No 923681-20-3 have been extensively studied. It is known to exhibit good solubility in common organic solvents such as dichloromethane and THF, while being relatively insoluble in water. Its melting point and boiling point have been determined through differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA), providing valuable insights into its thermal stability. These properties make it suitable for use in various chemical processes that require stable intermediates or final products.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of CAS No 923681-20-3 with unprecedented accuracy. These studies have revealed that the compound exhibits a unique electronic configuration that allows for efficient electron transfer processes. This property has significant implications for its use in designing new materials for energy storage devices such as batteries and supercapacitors.

In addition to its chemical properties, the compound has also been explored for its biological activity. Initial assays have shown that it exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways. This suggests potential applications in drug discovery, particularly in the development of enzyme inhibitors for therapeutic purposes.

The versatility of CAS No 923681-20-3 lies in its ability to serve as a platform for further chemical modifications. By altering the substituents on the azocane ring or the acetamide group, researchers can tailor the compound's properties to suit specific applications. This modular approach has opened up new avenues for innovation in organic synthesis and materials science.

In conclusion, CAS No 923681-20-3 (2-(azocan-1-yl)-N-(1-cyano-1,2-dimethylpropyl)acetamide) is a compound with remarkable potential across multiple scientific disciplines. Its unique structure, coupled with its versatile functional groups, positions it as a valuable tool for advancing research in areas such as drug development, catalysis, and materials science. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in modern chemistry.